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Compound of Interest

Compound Name: Oxonol VI

Cat. No.: B1239925

Essential Safety and Logistical Information for the Disposal of Oxonol VI

Oxonol Vi is a fluorescent dye commonly used in research to measure membrane potential.
While comprehensive hazard data for Oxonol VI is not fully available, existing information
indicates a high potential for aquatic toxicity, necessitating careful and compliant disposal
procedures. This guide provides step-by-step instructions to ensure the safe handling and
disposal of Oxonol VI waste in a laboratory setting, thereby protecting personnel and the
environment.

Key Properties and Hazard Information of Oxonol VI

A summary of the essential characteristics of Oxonol VI is provided below. This information is
critical for making informed decisions regarding its handling and disposal.
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Property Value Reference
CAS Number 64724-75-0 [1]
Appearance Solid powder

Solubility Soluble in DMSO and 2]

methanol

Hazards not thoroughly

investigated. Handle with
Known Hazards ] )

caution. Avoid contact and

inhalation.

German Water Hazard Class
Environmental Hazard (WGK): 3 (high hazard to

water)

Personal Protective Equipment  Appropriate gloves, protective

(PPE) clothing, and eyewear.

Step-by-Step Disposal Protocol for Oxonol Vi

Given the limited specific hazard data and the high water hazard classification, Oxonol VI
waste should be treated as hazardous chemical waste. Under no circumstances should it be
disposed of down the drain.

Experimental Workflow for Oxonol VI Waste Disposal
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Is the waste contaminated
with Oxonol VI?

Is the waste liquid or solid?

Liquid Solid

Collect in a sealed, labeled Collect in a labeled
hazardous liquid waste container hazardous solid waste bag

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Oxonol VI: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239925#0xonol-vi-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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